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Chemical Profile of 4-Phenylbutanal

The table below summarizes the key identifiers and physicochemical properties of 4-Phenylbutanal, which

are fundamental for its handling and application in formulations.

Property Value

CAS Number 18328-11-5 [1]

Molecular Formula C10H12O [1]

Molecular Weight 148.20 g/mol [1]

Density 0.971 g/cm³ [1]

Boiling Point 243.3 °C at 760 mmHg [1]

Melting Point 45-48 °C (lit.) [1]

Flash Point 115.9 °C [1]

Appearance Solid within a specific temperature range (based on melting point) [1]
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Property Value

Common Synonyms γ-Phenylbutyraldehyde; Benzenebutanal [2]

Flavor & Fragrance Context and a Related Compound

While data is limited for 4-Phenylbutanal itself, information on a closely related compound provides useful

context for its potential applications.

Chemical Context: 4-Phenylbutanal belongs to a class of compounds known as phenylbutanoids,
which are of significant interest in the flavor and fragrance industry [3]. A prominent example is

raspberry ketone (4-(4-hydroxyphenyl)butan-2-one), the character impact compound responsible for
the scent of raspberries [3].

Insight from a Structural Analog: The flavor profile of 2-methyl-4-phenylbutanal, a structurally
similar aldehyde, is described as having a sweet, floral, earthy, musty odor [4]. This suggests that

4-Phenylbutanal may also possess complex floral aroma characteristics. Furthermore, 2-methyl-4-
phenylbutanal is recognized as a flavor and fragrance agent with defined usage levels in foods,

though it's important to note that the US FDA no longer provides for its use as a synthetic flavoring
substance [4].

Biotechnological Synthesis of Phenylbutanoids

Microbial synthesis represents a modern approach to producing natural flavoring compounds. The following

diagram illustrates the general biosynthetic pathway for phenylbutanoids like raspberry ketone, which shares

a foundational structure with 4-Phenylbutanal.
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Shikimate Pathway
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PAL
(Phenylalanine

Ammonia-Lyase)
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(p-Coumaric Acid)

4CL
(4-Coumarate:CoA Ligase)

Activated Thioester
(p-Coumaroyl-CoA)

BAS
(Benzalacetone Synthase)

Diketide Intermediate
(p-Hydroxybenzalacetone)
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BAR
(Benzalacetone Reductase)

Raspberry Ketone
(4-(4-Hydroxyphenyl)butan-2-one)

Click to download full resolution via product page

This pathway, successfully engineered into microorganisms like Corynebacterium glutamicum, highlights

key enzymes and intermediates [3]. The final reduction step catalyzed by a Benzalacetone Reductase

(BAR) is particularly relevant, as it converts a diketide into the final phenylbutanoid structure [3].

Gaps in Available Information and Suggested Next
Steps

A comprehensive Application Note would require more detailed information. Key gaps in the current search

results include:

Specific Experimental Protocols: Detailed methodologies for the synthesis, purification, or
quantification of 4-Phenylbutanal are not available in the results found.

Toxicological Data & Safe Handling (MSDS): While one source mentions a hazard code of Xn
(Harmful) [1], a full Material Safety Data Sheet (MSDS) was listed as "N/A" [1], indicating a significant

lack of safety information.
Specific Application Formulations: Recommended usage levels in different product types (e.g.,

perfumes, food matrices) were not found for 4-Phenylbutanal.

To proceed with your research and development, I suggest you:

Consult Specialized Databases: Search for "4-Phenylbutanal MSDS" on websites of major

chemical suppliers (e.g., Sigma-Aldrich, Merck) for detailed safety and handling protocols.
Explore Patent Literature: Search platforms like Google Patents or the USPTO for patents

containing "4-Phenylbutanal" to find detailed synthetic procedures and application examples.
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Investigate Broader Scientific Literature: Use academic databases (e.g., SciFinder, Reaxys) to find

research articles that may contain full experimental sections for the compound's synthesis and
analysis.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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